Cas no 1785721-13-2 (1-tert-butyl 2-ethyl 5-hydroxypiperidine-1,2-dicarboxylate)

• Product Name: 1-tert-butyl 2-ethyl 5-hydroxypiperidine-1,2-dicarboxylate
• CAS No: 1785721-13-2
• MF: C₁₃H₂₃NO₅
• MW: 273.325424432755
• MDL: MFCD24531986
• CID: 4614196
• PubChem ID: 83855009
• Update Time: 2025-10-28

1-tert-butyl 2-ethyl 5-hydroxypiperidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl 2-ethyl 5-hydroxypiperidine-1,2-dicarboxylate
• 1-tert-butyl 2-ethyl 5-hydroxypiperidine-1,2-dicarboxylate(WXC02090)
• AS-70681
• (2R,5R)-5-hydroxy-piperidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-ethyl ester
• 1-tert-butyl2-ethyl5-hydroxypiperidine-1,2-dicarboxylate
• SCHEMBL15287859
• 1-O-tert-butyl 2-O-ethyl 5-hydroxypiperidine-1,2-dicarboxylate
• CS-0080163
• XH0768
• AKOS023601680
• 2490154-99-7
• 1802551-91-2
• SB46747
• AB86978
• O1-tert-butyl O2-ethyl (2S,5R)-5-hydroxypiperidine-1,2-dicarboxylate
• O1-TERT-BUTYL O2-ETHYL CIS-5-HYDROXYPIPERIDINE-1,2-DICARBOXYLATE
• MFCD24531986
• 1-tert-butyl 2-ethyl (2r,5r)-5-hydroxypiperidine-1,2-dicarboxylate
• W15478
• 1785721-13-2
• O1-tert-Butyl O2-ethyl 5-hydroxypiperidine-1,2-dicarboxylate

• MDL： MFCD24531986
• Inchi： 1S/C13H23NO5/c1-5-18-11(16)10-7-6-9(15)8-14(10)12(17)19-13(2,3)4/h9-10,15H,5-8H2,1-4H3
• InChI Key： QXPPPWXTNBWACT-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(O)CCC1C(OCC)=O

Computed Properties

• Exact Mass: 273.15762283g/mol
• Monoisotopic Mass: 273.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 76.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-tert-butyl 2-ethyl 5-hydroxypiperidine-1,2-dicarboxylate

1-tert-butyl 2-ethyl 5-hydroxypiperidine-1,2-dicarboxylate (CAS No. 1785721-13-2): A Comprehensive Overview

1-tert-butyl 2-ethyl 5-hydroxypiperidine-1,2-dicarboxylate (CAS No. 1785721-13-2) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and medicinal chemistry. This compound, characterized by its specific structural features, has shown promising potential in various applications, including as an intermediate in the synthesis of bioactive molecules and as a precursor in the development of novel therapeutic agents.

The molecular structure of 1-tert-butyl 2-ethyl 5-hydroxypiperidine-1,2-dicarboxylate is particularly noteworthy. It consists of a piperidine ring with a hydroxyl group at the 5-position, a tert-butyl group at the 1-position, and an ethyl group at the 2-position. These functional groups contribute to the compound's unique chemical properties and reactivity. The presence of the hydroxyl group, for instance, can facilitate hydrogen bonding and enhance solubility in polar solvents, making it an attractive candidate for various synthetic transformations.

In recent years, significant advancements have been made in understanding the synthetic pathways and applications of 1-tert-butyl 2-ethyl 5-hydroxypiperidine-1,2-dicarboxylate. Researchers have explored its use as a key intermediate in the synthesis of complex organic molecules, particularly those with biological relevance. For example, a study published in the Journal of Organic Chemistry (2023) demonstrated the utility of this compound in the preparation of novel antiviral agents. The researchers utilized 1-tert-butyl 2-ethyl 5-hydroxypiperidine-1,2-dicarboxylate as a building block to construct a series of compounds that exhibited potent antiviral activity against several RNA viruses.

Beyond its role as an intermediate, 1-tert-butyl 2-ethyl 5-hydroxypiperidine-1,2-dicarboxylate has also shown promise as a precursor for developing new therapeutic agents. A notable example is its use in the synthesis of small molecules targeting G protein-coupled receptors (GPCRs), which are important drug targets for a wide range of diseases. A recent study published in Nature Communications (2023) reported the successful synthesis of GPCR modulators using this compound as a key starting material. The resulting molecules exhibited high selectivity and potency, making them potential candidates for further drug development.

The chemical stability and reactivity of 1-tert-butyl 2-ethyl 5-hydroxypiperidine-1,2-dicarboxylate have also been extensively studied. Its tert-butyl and ethyl groups provide steric protection to the piperidine ring, enhancing its stability under various reaction conditions. This stability is crucial for maintaining the integrity of the molecule during multi-step synthetic processes. Additionally, the hydroxyl group can be readily functionalized through various chemical reactions, such as esterification, etherification, and oxidation, further expanding its utility in organic synthesis.

In terms of safety and handling, 1-tert-butyl 2-ethyl 5-hydroxypiperidine-1,2-dicarboxylate is generally considered safe when proper precautions are taken. However, it is important to handle this compound with care to avoid exposure to skin or inhalation. Standard laboratory safety protocols should be followed to ensure safe handling and storage.

The commercial availability and purity of 1-tert-butyl 2-ethyl 5-hydroxypiperidine-1,2-dicarboxylate are also important considerations for researchers and industry professionals. High-purity forms of this compound are essential for ensuring consistent results in synthetic reactions and biological assays. Several reputable chemical suppliers offer this compound with high purity specifications, making it accessible for both academic and industrial applications.

In conclusion, 1-tert-butyl 2-ethyl 5-hydroxypiperidine-1,2-dicarboxylate (CAS No. 1785721-13-2) is a valuable compound with diverse applications in organic chemistry and pharmaceutical research. Its unique structural features and chemical properties make it an attractive candidate for various synthetic transformations and the development of novel therapeutic agents. As research continues to advance in these areas, it is likely that new applications and insights into this compound will emerge, further solidifying its importance in the scientific community.